N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide

• IUPAC Name: N-acetylimino-1,3-dihydroxy-2-methylisoindole-5-carboxamide
• InChI: InChI=1S/C12H11N3O4/c1-6(16)13-14-10(17)7-3-4-8-9(5-7)12(19)15(2)11(8)18/h3-5,18-19H,1-2H3
• InChI Key: NXSICSPCYGYBIP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N=NC(=O)C1=CC2=C(N(C(=C2C=C1)O)C)O
• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol

Description

N-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide, also known as AMID, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide is not fully understood. However, studies have suggested that it may exert its anti-inflammatory and anti-cancer effects through the inhibition of the NF-κB pathway, which is involved in the regulation of immune and inflammatory responses. N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide can modulate the expression of various genes and proteins involved in inflammation and cancer. In addition, N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide.

Advantages and Limitations for Lab Experiments

N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide has several advantages for lab experiments, including its relatively simple synthesis method and its potential for use in various fields. However, its low solubility in water and limited stability may pose challenges for its use in certain experiments. In addition, further studies are needed to fully understand its toxicity and potential side effects.

Future Directions

There are several future directions for the study of N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide. In medicinal chemistry, further studies are needed to optimize its anti-inflammatory and anti-cancer properties and to elucidate its mechanism of action. In materials science, N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide can be further explored as a building block for the synthesis of functional materials with unique properties. In environmental science, N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide can be studied for its potential use as a fluorescent probe for the detection of heavy metal ions in water and soil samples. Overall, the study of N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide has the potential to lead to the development of novel compounds with diverse applications in various fields.

Scientific Research Applications

N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide has been shown to exhibit anti-inflammatory and anti-cancer properties. In materials science, N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks. In environmental science, N'-acetyl-2-methyl-1,3-dioxo-5-isoindolinecarbohydrazide has been studied for its potential use as a fluorescent probe for the detection of heavy metal ions.